Cas no 1261909-66-3 (3-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261909-66-3
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321679
• CID: 2762834
• PubChem ID: 53227545
• Update Time: 2025-04-21

3-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321679
• 3-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid, 95%
• DTXSID00691078
• 1261909-66-3
• 4'-Chloro-5-fluoro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-CHLORO-2-METHOXYPHENYL)-5-FLUOROBENZOIC ACID
• 3-(4-Chloro-2-methoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18321679
• Inchi： 1S/C14H10ClFO3/c1-19-13-7-10(15)2-3-12(13)8-4-9(14(17)18)6-11(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key： QGDOMFROEUFJFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų